7-Methoxy-4-chloro-quinoline-6-carbonyl chloride
Overview
Description
The compound “7-Methoxy-4-chloro-quinoline-6-carbonyl chloride” is a pharmaceutical intermediate used in the preparation of Lenvatinib . Lenvatinib is an oral multi-receptor tyrosine kinase inhibitor approved by the FDA for the treatment of radioiodine-refractory differentiated thyroid cancer (DTC), unresectable hepatocellular carcinoma (HCC), and advanced renal cell carcinoma (RCC) .
Synthesis Analysis
The synthesis of this compound involves the reaction of 4-chloro-7-Methoxyquinoline-6-carbonitrile . The molar ratio of hydrogen peroxide to Intermediate II is 1.05:1 . After the dropwise addition is completed, the reaction is returned to room temperature. After the reaction is completed, the reaction solution is added to ice water, filtered, washed with water, and dried to obtain 490 g of 4-chloro-7-methoxyquinoline-6-carboxamide with a yield of 91% .Molecular Structure Analysis
The molecular formula of the compound is C11H9ClN2O2 . The molecular weight is 236.65 . The InChI code is 1S/C11H9ClN2O2/c1-16-10-5-9-6 (4-7 (10)11 (13)15)8 (12)2-3-14-9/h2-5H,1H3, (H2,13,15) .Chemical Reactions Analysis
The compound is used as an intermediate for synthesizing Lenvatinib . It is also used as reagents in the preparation of naphthamides as inhibitors of vascular endothelial growth factor (VEGF) receptor tyrosine kinase .Physical and Chemical Properties Analysis
The compound has a melting point of >205°C (dec.) . The predicted boiling point is 426.7±45.0 °C . The predicted density is 1.380±0.06 g/cm3 . It is slightly soluble in DMSO and Methanol . The compound is a solid and its color is off-white to light beige .Mechanism of Action
Safety and Hazards
Future Directions
The compound is a pharmaceutical intermediate used in the preparation of Lenvatinib . Lenvatinib is an oral multi-receptor tyrosine kinase inhibitor approved by the FDA for the treatment of various cancers . Therefore, the future directions of this compound could be in the development of new cancer treatments.
Properties
IUPAC Name |
4-chloro-7-methoxyquinoline-6-carbonyl chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7Cl2NO2/c1-16-10-5-9-6(4-7(10)11(13)15)8(12)2-3-14-9/h2-5H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJLZUWZNHMDNQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=NC=CC(=C2C=C1C(=O)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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